3-(4-fluorophenyl)-8-methoxy-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(4-fluorophenyl)-8-methoxy-5-[(3-methoxyphenyl)methyl]pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20FN3O2/c1-30-19-5-3-4-16(12-19)14-29-15-22-24(17-6-8-18(26)9-7-17)27-28-25(22)21-13-20(31-2)10-11-23(21)29/h3-13,15H,14H2,1-2H3
• InChI Key: YSGRFQUZZMSNOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C3C2=NN=C3C4=CC=C(C=C4)F)CC5=CC(=CC=C5)OC
• Molecular Formula: C25H20FN3O2
• Molecular Weight: 413.4 g/mol

Description

The compound “3-(4-fluorophenyl)-8-methoxy-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline” is a complex organic molecule that contains several functional groups and rings. It has a pyrazolo[4,3-c]quinoline core, which is a type of nitrogen-containing heterocyclic compound. This core is substituted with a 4-fluorophenyl group, a methoxy group, and a 3-methoxybenzyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolo[4,3-c]quinoline core and the attachment of the various substituents. The exact methods would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the pyrazolo[4,3-c]quinoline core could potentially allow for the formation of hydrogen bonds, which could affect the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the fluorophenyl and methoxybenzyl groups could potentially undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of the fluorine atom and the methoxy groups could potentially affect these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve further studying its synthesis, properties, and potential applications. This could include exploring new synthetic routes, investigating its behavior under different conditions, and testing its efficacy in various applications.